Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate
Overview
Description
Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate is a useful research compound. Its molecular formula is C10H10BF4Fe and its molecular weight is 272.84 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Organic Synthesis
Compounds similar to Cyclopenta-1,3-diene;iron(3+) complexes are widely used in catalysis, particularly in facilitating cycloaddition reactions. Rossi et al. (2017) discuss the utilization of vinylindoles in cycloaddition reactions, highlighting the significance of transition metal catalysts in promoting [4+2] cycloadditions with high levels of diastereoselectivity and enantioselectivity (Rossi, Abbiati, & Pirovano, 2017). Such catalysts, by analogy, suggest that complexes like Cyclopenta-1,3-diene;iron(3+) could find similar applications in enhancing reaction efficiencies and selectivities in organic synthesis.
Water and Wastewater Treatment
The research by Yates, Zbořil, and Sharma (2014) on ferrate(VI) compounds illustrates the potential of iron-based compounds in water treatment technologies. These compounds, due to their strong oxidation capabilities, can degrade a wide range of contaminants, offering a cleaner alternative to traditional treatment chemicals (Yates, Zbořil, & Sharma, 2014). By extension, iron(III)-based complexes, depending on their oxidative properties, might be explored for similar applications in decontaminating water sources.
Photoluminescence and Magnetic Properties for Biomedical Applications
The review by Hogue, Singh, and Brooker (2018) on spin crossover in iron(II) complexes highlights the importance of iron-based compounds in developing materials for displays, sensors, and memory components due to their photoluminescence and magnetic properties (Hogue, Singh, & Brooker, 2018). This suggests a potential research avenue for Cyclopenta-1,3-diene;iron(3+) complexes in exploring their photophysical properties for applications in biomedical imaging and therapy.
Environmental Remediation
The work on iron oxide catalysts for Fenton and Fenton-like reactions by Pereira, Oliveira, and Murad (2012) demonstrates the role of iron in environmental remediation processes. Iron oxides catalyze the degradation of pollutants through radical generation, indicating that iron-based complexes may also be effective in similar oxidative degradation pathways (Pereira, Oliveira, & Murad, 2012).
Safety and Hazards
Properties
IUPAC Name |
cyclopenta-1,3-diene;iron(3+);tetrafluoroborate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H5.BF4.Fe/c2*1-2-4-5-3-1;2-1(3,4)5;/h2*1-5H;;/q3*-1;+3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOUMJOPJFCQTEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Fe+3] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BF4Fe |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90746541 |
Source
|
| Record name | Ferrocenium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90746541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.84 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1282-37-7 |
Source
|
| Record name | Ferrocenium tetrafluoroborate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1282-37-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ferrocenium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90746541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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